Cas no 2228011-84-3 (2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-ylbutanoic acid)

• Product Name: 2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-ylbutanoic acid
• CAS No: 2228011-84-3
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 6339930
• PubChem ID: 165670971
• Update Time: 2025-08-05

2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-ylbutanoic acid
• 2-[(1S,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl]butanoic acid
• EN300-1887193
• 2228011-84-3

• Inchi： 1S/C14H23NO4/c1-5-9(12(16)17)11-8-6-10(11)15(7-8)13(18)19-14(2,3)4/h8-11H,5-7H2,1-4H3,(H,16,17)/t8-,9?,10-,11?/m0/s1
• InChI Key： GTSXTAORNBFQCC-XEAZBWPWSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2C(C(=O)O)CC)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-ylbutanoic acid

Introduction to 2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-ylbutanoic acid (CAS No. 2228011-84-3)

2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-ylbutanoic acid (CAS No. 2228011-84-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicyclic derivatives, which are known for their diverse biological activities and structural rigidity, making them valuable scaffolds in drug discovery and development.

The structure of 2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-ylbutanoic acid is characterized by a tert-butoxycarbonyl (Boc) protecting group attached to the nitrogen atom of the azabicyclic ring, and a butanoic acid moiety linked to the cyclohexane ring. The presence of the Boc group ensures the stability and reactivity control of the nitrogen atom during synthetic manipulations, while the butanoic acid moiety provides a carboxylic acid functional group that can be readily modified or conjugated to other molecules.

Recent studies have highlighted the biological activities of azabicyclic derivatives, including their potential as modulators of various biological targets such as enzymes, receptors, and ion channels. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 reported that azabicyclic compounds with similar structural features to 2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-ylbutanoic acid exhibited potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. This finding underscores the potential of these compounds in developing novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to their enzymatic inhibition properties, azabicyclic derivatives have also shown promise in modulating G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating cardiovascular diseases, metabolic disorders, and psychiatric conditions. A 2023 study in *Bioorganic & Medicinal Chemistry* demonstrated that azabicyclic compounds with a tert-butoxycarbonyl protecting group exhibited high affinity and selectivity for specific GPCRs, suggesting their potential as lead compounds for drug development.

The synthesis of 2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-ylbutanoic acid involves several steps that require precise control over stereochemistry and functional group manipulation. One common synthetic route involves the formation of the azabicyclic ring through a [3+3] cycloaddition reaction followed by selective functionalization of the resulting intermediate. The tert-butoxycarbonyl group is typically introduced at an early stage to protect the nitrogen atom during subsequent reactions, ensuring that the final product retains its desired structure and reactivity.

The pharmacokinetic properties of azabicyclic derivatives are another important aspect of their evaluation as potential drug candidates. Studies have shown that compounds with rigid cyclic structures like azabicyclic derivatives often exhibit improved metabolic stability and reduced toxicity compared to their acyclic counterparts. This is particularly advantageous in drug development, as it can lead to better oral bioavailability and longer half-lives in vivo.

Moreover, the toxicological profile of azabicyclic derivatives has been extensively studied to ensure their safety for human use. Preclinical studies have demonstrated that these compounds generally exhibit low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess their safety and efficacy in human subjects.

In conclusion, 2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-ylbutanoic acid (CAS No. 2228011-84-3) represents a promising compound with potential applications in various therapeutic areas due to its unique structural features and biological activities. Ongoing research continues to explore its full potential as a lead compound for drug development, highlighting its significance in the field of medicinal chemistry.